![molecular formula C17H16N6O2 B2719186 3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)-N-(p-tolyl)azetidine-1-carboxamide CAS No. 1324679-02-8](/img/structure/B2719186.png)
3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)-N-(p-tolyl)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)-N-(p-tolyl)azetidine-1-carboxamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has shown promising results in the treatment of non-small cell lung cancer (NSCLC).
Scientific Research Applications
Heterocyclic Chemistry and Synthesis
The synthesis of heterocyclic compounds is a critical area of research in medicinal chemistry. Heterocycles like pyrimidines and oxadiazoles, which are present in the compound , are extensively studied for their versatile chemical properties and reactions. For instance, the synthesis and biological evaluation of pyrazolopyrimidines derivatives demonstrate their potential as anticancer and anti-5-lipoxygenase agents, highlighting the importance of these heterocycles in developing therapeutic agents (Rahmouni et al., 2016). Furthermore, novel synthesis approaches for creating structurally diverse N-heterocycles, including oxadiazoles and pyrimidinones, emphasize the continuous innovation in creating compounds with potential biological activities (Gupta et al., 2014).
Biological Activity Studies
The biological activity of heterocyclic compounds is a significant area of interest, with research exploring their potential as anticancer, antimicrobial, and antitubercular agents. For example, certain pyrazolopyrimidine derivatives have been synthesized and tested for their in vitro antiproliferative activity, showing good anticancer activity against specific cell lines (Kumar et al., 2016). Additionally, the exploration of pyrimidine-azetidinone analogues for their antioxidant, antimicrobial, and antitubercular activities underscores the diverse biological applications of these compounds (Chandrashekaraiah et al., 2014).
Pharmacological Applications
The structural features of compounds like "3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)-N-(p-tolyl)azetidine-1-carboxamide" make them suitable candidates for pharmacological applications. Research into similar structures has identified potential for applications in cancer treatment, with certain carboxamides, sulfonamides, ureas, and thioureas derived from oxadiazolylmethyl-piperazinyl substituted with pyrazolopyrimidine showing promising anticancer properties (Kumar et al., 2016).
properties
IUPAC Name |
N-(4-methylphenyl)-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N6O2/c1-11-3-5-13(6-4-11)20-17(24)23-9-12(10-23)16-21-15(22-25-16)14-18-7-2-8-19-14/h2-8,12H,9-10H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFPJFWTYIUNFEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.